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Introduction
Eriocalyxin B (EriB), a natural ent-kaurane diterpenoid isolated from Isodon eriocalyx, has

emerged as a potent inhibitor of angiogenesis, the physiological process through which new

blood vessels form from pre-existing vessels.[1][2][3] Angiogenesis is a critical process in tumor

growth, progression, and metastasis.[4] EriB exerts its anti-angiogenic effects primarily by

targeting the Vascular Endothelial Growth Factor (VEGF) signaling pathway, a key regulator of

angiogenesis.[1][2] Specifically, EriB has been shown to suppress the VEGF receptor-2

(VEGFR-2) signaling cascade.[1][2][3] These properties make Eriocalyxin B a promising

candidate for further investigation in cancer therapeutics and other angiogenesis-dependent

diseases.

This document provides detailed application notes and experimental protocols for studying the

anti-angiogenic effects of Eriocalyxin B, targeting researchers in academia and professionals

in the drug development industry.

Mechanism of Action: Targeting the VEGFR-2
Signaling Pathway
Eriocalyxin B inhibits angiogenesis by directly targeting VEGFR-2, the primary receptor for

VEGF.[1] Molecular docking studies suggest that EriB binds to the ATP-binding site of the
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VEGFR-2 kinase domain, thereby inhibiting its phosphorylation upon VEGF stimulation.[1][3]

This blockade of VEGFR-2 activation leads to the suppression of downstream signaling

pathways crucial for endothelial cell proliferation, migration, and survival.[1][4]

Furthermore, Eriocalyxin B has been shown to modulate the Janus kinase 2/signal transducer

and activator of transcription 3 (JAK2/STAT3) signaling pathway, which is also implicated in

angiogenesis.[5]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1256976#eriocalyxin-b-for-angiogenesis-inhibition-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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